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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the essential quality assurance (QA)
and calibration protocols for Palladium-103 (Pd-103) brachytherapy sources. Adherence to
these guidelines is critical for ensuring accurate dose delivery in preclinical research and
clinical applications. The protocols are based on established standards from the American
Association of Physicists in Medicine (AAPM) and the National Institute of Standards and
Technology (NIST).

Introduction to Palladium-103 Brachytherapy
Sources

Palladium-103 is a low-energy photon-emitting radionuclide commonly used in brachytherapy
for the treatment of various cancers, most notably prostate cancer.[1][2] It has a half-life of
16.99 days and emits characteristic X-rays with an average energy of 21 keV.[2] The relatively
low energy of these photons results in a rapid dose fall-off, allowing for highly localized
radiation delivery to the target volume while sparing surrounding healthy tissues. Accurate
dosimetry and rigorous quality assurance are therefore paramount for the safe and effective
use of Pd-103 sources.

Regulatory and Metrological Framework
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The calibration of Pd-103 brachytherapy sources is traceable to national standards maintained
by NIST.[3][4][5] NIST developed a primary standard for low-energy brachytherapy sources, the
Wide-Angle Free-Air Chamber (WAFAC), which realizes the quantity of air-kerma strength.[3]
[4] Manufacturers calibrate their sources against a standard source of the same model that has
been calibrated by NIST or an Accredited Dosimetry Calibration Laboratory (ADCL).[2][6] The
AAPM provides recommendations for clinical source calibration and quality assurance through
its Task Groups, notably TG-40, TG-43, and TG-56.[7][8][9]

Quantitative Data for Palladium-103 Sources

The dosimetric characteristics of Pd-103 sources are essential for treatment planning and dose
verification. These parameters can vary between different source models.
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Parameter Description Typical Values
The time required for the
Half-life activity of Pd-103 to decay by 16.99 days[2]

half.

Average Photon Energy

The mean energy of the

emitted photons.

20.8 keV[2]

Air-Kerma Strength (SK)

The air-kerma rate in vacuo, at
a specified distance, from a

source. It is expressed in units
of U, where 1 U = 1 uGy m#h.

0.5 - 2.0 mCi (Apparent
Activity)[2]

Dose Rate Constant (A\)

The dose rate to water at a
distance of 1 cm on the
transverse axis of the source,

per unit air-kerma strength.

Model dependent, e.g., 0.665
cGy h=t U1 for Theraseed
model 200[10]

Radial Dose Function (g(r))

Accounts for the fall-off of dose
in water with distance from the
source due to absorption and

scattering.

Model specific, generally

decreases with distance.[11]

Anisotropy Function (F(r,8))

Describes the variation of dose
rate with angle around the

source.

Model specific, influenced by
seed design and

encapsulation.[11][12]

Table 1: Key Physical and Dosimetric Parameters for Palladium-103.
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Quality Assurance Check

AAPM TG-40 Recommendation

Source Calibration Verification

At least 10% of seeds per implant (or a
minimum of 10 seeds) should be assayed.[7]
[13] For pre-sterilized packaging, this may be
reduced.[13]

Agreement with Manufacturer's Calibration

The mean measured source strength should
agree with the manufacturer's stated value to
within 3%.[7][13]

Individual Source Deviation

The maximum deviation of any single source
from the batch mean should not exceed 5%.[7]
[14]

Instrument Traceability

Calibration instrumentation must have a
calibration traceable to a national standard (e.g.,
through an ADCL).[7][13]

Table 2: AAPM TG-40 Recommendations for Clinical Source Calibration Verification.

Experimental Protocols

A well-type ionization chamber is the recommended instrument for the routine quality

assurance of brachytherapy sources in a clinical or research setting.[15]

Objective: To independently verify the air-kerma strength of a batch of Pd-103 brachytherapy

sources.

Materials:

Electrometer.

Calibrated well-type ionization chamber with a valid calibration certificate from an ADCL.

Thermometer and barometer for air density corrections (for open-air chambers).[16]

Source holder specific to the Pd-103 seed model.
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e Long-lived check source (e.g., Cs-137) for assessing chamber stability.[17]
e Pd-103 sources to be assayed.
Procedure:

e System Warm-up: Turn on the electrometer and allow the system to warm up according to
the manufacturer's instructions.

 Stability Check: Measure the response of the long-lived check source. The reading should be
within £0.5% of the expected value after decay correction.[17] This ensures the stability of
the chamber and electrometer.

o Background Measurement: Measure the background current with no source in the chamber.

e Source Measurement:

[e]

Carefully place a single Pd-103 seed in the designated source holder.

o

Insert the holder into the well chamber to a reproducible position, typically the point of
maximum response.

o

Record the electrometer reading (charge or current).

[¢]

Subtract the background reading from the source measurement.

e Apply Correction Factors:

o Temperature and Pressure (for open-air chambers): Apply the appropriate air density
correction factor.

o Electrometer Calibration Factor: Apply the calibration factor for the electrometer.

o Decay Correction: Correct the manufacturer's stated air-kerma strength to the date and
time of measurement using the known half-life of Pd-103.

o Calculate Air-Kerma Strength (SK): Use the well-chamber calibration coefficient (NSK),
which is specific to the Pd-103 source model and traceable to a primary standard, to convert
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the corrected electrometer reading to air-kerma strength.

o Data Analysis:

[e]

Repeat the measurement for at least 10% of the sources in the batch or a minimum of ten
sources.[13]

o Calculate the mean measured SK for the assayed sources.

o Compare the mean measured SK to the manufacturer's stated mean SK. The agreement
should be within 3%.[7][13]

o Calculate the deviation of each measured source from the mean. No single source should
deviate by more than 5%.[7][14]

e Documentation: Record all measurements, correction factors, and final calculated air-kerma
strengths. Document the comparison with the manufacturer's certificate.

Radiochromic film is a high-spatial-resolution dosimeter suitable for verifying the dose
distribution and symmetry around brachytherapy sources.[18][19][20][21]

Objective: To measure the two-dimensional relative dose distribution around a Pd-103 source
and assess its anisotropy.

Materials:
e Radiochromic film (e.g., Gafchromic EBT3).

o Solid water or water-equivalent plastic phantom with a holder for the brachytherapy source
and film.[11][12]

o High-resolution flatbed scanner.

e Image analysis software.

Calibrated Pd-103 source with known air-kerma strength.

Procedure:
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Film Calibration:
o Cut several pieces of film from the same batch.

o Expose the film pieces to known doses of radiation from a calibrated source (e.g., a linear
accelerator or a higher-activity brachytherapy source) to create a calibration curve of
optical density versus dose.

Phantom Setup:
o Place a piece of unexposed film in the phantom.

o Insert the Pd-103 source into the designated holder within the phantom, ensuring close
contact with the film. The source should be aligned with the film to measure the desired
dose plane (e.g., transverse or longitudinal).

Exposure:

o Expose the film for a predetermined amount of time, sufficient to deliver a dose within the
useful range of the film.

Film Scanning:
o Wait at least 24 hours post-exposure for the film's color to stabilize.

o Scan the exposed film and the calibration films using a high-resolution flatbed scanner.
Ensure consistent orientation and scanner settings.

Image Analysis:

[¢]

Convert the scanned images from optical density to dose using the calibration curve.

o

Generate a 2D dose map of the radiation field around the source.

[e]

Extract dose profiles along the transverse and longitudinal axes of the source.

o

Analyze the 2D dose map to assess the dose distribution's symmetry and identify any
anomalies.
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o Calculate the anisotropy function, F(r,0), by taking ratios of the dose at different angles to
the dose on the transverse axis at the same radial distance.

o Documentation: Record the phantom setup, exposure time, scanning parameters, and the
resulting dose profiles and anisotropy data.

Visualizations
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Source Receipt and Initial Checks
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Caption: Workflow for Pd-103 Brachytherapy Source Quality Assurance.
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System Setup & Stability

Warm-up Electrometer

Measure Check Source
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Measure Background Current

Source Measurement
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Caption: Protocol for Well-Type Chamber Calibration of Pd-103 Sources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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